A redox-triggered structural rearrangement in an iodate-templated polyoxotungstate cluster cage†
Chemical Communications Pub Date: 2013-09-02 DOI: 10.1039/C3CC45659E
Abstract
The new tungstatoiodate, α-[H5W18O59(IO3)]6−, containing IVO3− within a {W18O54} metal oxide framework has been prepared and shown by X-ray crystallography and mass spectrometry to be derived from the fully oxidised [H3W18O56(IO6)]6− by two-electron reduction accompanied by a redox-triggered structural rearrangement where three I–O covalent bonds are broken.
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